61-75-6

Bretylium tosylate

In Stock

• CAS RN:
• 61-75-6

• Formula:
• C18H24BrNO3S

• InChI:
• InChI=1S/C11H17BrN.C7H8O3S/c1-4-13(2,3)9-10-5-7-11(12)8-6-10;1-6-2-4-7(5-3-6)11(8,9)10/h5-8H,4,9H2,1-3H3;2-5H,1H3,(H,8,9,10)/q+1;/p-1

• InChIKey:
• KVWNWTZZBKCOPM-UHFFFAOYSA-M

• Bretylium is a class III antiarrhythmic agent and an inhibitor of the Na+/K+-ATPase (IC50 = 4.5 mM). Bretylium also has antiadrenergic activity, inhibiting auricular nerve stimulation-induced vasoconstriction in isolated rabbit ears and hypogastric nerve stimulation-induced contraction of isolated rabbit uterus. It inhibits neuroeffector calcium transients (NCTs), as well as increases action potential delay and the absolute refractory period, but does not inhibit field stimulus-induced CTs in isolated mouse vas deferens sympathetic nerve terminals. Bretylium prevents ventricular fibrillation in anesthetized dogs in a model of sudden coronary death when administered at a dose of 10 mg/kg. Formulations containing bretylium were previously used in the prevention and treatment of ventricular fibrillation.
  Bretylium Tosylate is the tosylate salt form of bretylium, a quaternary ...

4-methyl-N-[(Z)-2-(3-nitrophenyl)-1-(5-sulfanylidene-1,2-dihydro-1,2,4-triazol-3-yl)ethenyl]benzamide

• CAS RN:
• 5861-75-6

• Formula:
• C18H15N5O3S

• InChI:
• InChI=1S/C18H15N5O3S/c1-11-5-7-13(8-6-11)17(24)19-15(16-20-18(27)22-21-16)10-12-3-2-4-14(9-12)23(25)26/h2-10H,1H3,(H,19,24)(H2,20,21,22,27)/b15-10-

• InChIKey:
• NDYUITKNMUIORF-GDNBJRDFSA-N

• 4-methyl-N-[(Z)-2-(3-nitrophenyl)-1-(5-sulfanylidene-1,2-dihydro-1,2,4-triazol-3-yl)ethenyl]benzamide is a useful research compound. Its molecular formula is C18H15N5O3S and its molecular weight is 381.4 g/mol. The purity is usually 95%.

Diphenoxyphosphinyl isothiocyanate

Usually In Stock

• CAS RN:
• 13561-75-6

• Formula:
• C13H10NO3PS

• InChI:
• InChI=1S/C13H10NO3PS/c15-18(14-11-19,16-12-7-3-1-4-8-12)17-13-9-5-2-6-10-13/h1-10H

• Diphenoxyphosphinyl isothiocyanate is a useful research compound. Its molecular formula is C13H10NO3PS and its molecular weight is 291.262161. The purity is usually 95%.

Pteryxin

In Stock

• CAS RN:
• 13161-75-6

• Formula:
• C21H22O7

• InChI:
• InChI=1S/C21H22O7/c1-6-11(2)20(24)27-18-16-14(28-21(4,5)19(18)25-12(3)22)9-7-13-8-10-15(23)26-17(13)16/h6-10,18-19H,1-5H3/b11-6-/t18-,19-/m1/s1

• InChIKey:
• LYUZYPKZQDYMEE-YRCPKEQFSA-N

• Pteryxin is a coumarin that has been found in A. furcijuga and has diverse biological activities. It inhibits LPS-induced nitric oxide production in mouse peritoneal macrophages (IC50 = 20 µM). Pteryxin (100 µg/ml) completely inhibits collagen-induced aggregation of isolated rabbit platelets. It inhibits butyrylcholinesterase (BChE;  IC50 = 12.96 µg/ml). Pteryxin reduces triacylglycerol levels and expression of the genes encoding sterol regulatory element binding protein 1c (SREBP-1c), fatty acid synthase (FASN), and acetyl-coenzyme A carboxylase 1 (ACC1) in 3T3-L1 adipocytes and HepG2 cells.
  Pteryxin is a member of coumarins.
  

2-Ethyl-5-((4-methylpiperidin-1-yl)(phenyl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol

In Stock

• CAS RN:
• 898361-75-6

• Formula:
• C19H24N4OS

• InChI:
• InChI=1S/C19H24N4OS/c1-3-15-20-19-23(21-15)18(24)17(25-19)16(14-7-5-4-6-8-14)22-11-9-13(2)10-12-22/h4-8,13,16,24H,3,9-12H2,1-2H3

• InChIKey:
• WONUTZWVPGMMJG-UHFFFAOYSA-N

• 2-Ethyl-5-((4-methylpiperidin-1-yl)(phenyl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol is a useful research compound. Its molecular formula is C19H24N4OS and its molecular weight is 356.49. The purity is usually 95%.

4-[4-methyl-5-(propylsulfonyl)-4H-1,2,4-triazol-3-yl]-1,2,5-oxadiazol-3-amine

Usually In Stock

• CAS RN:
• 924861-75-6

• Formula:
• C8H12N6O3S

• InChI:
• InChI=1S/C8H12N6O3S/c1-3-4-18(15,16)8-11-10-7(14(8)2)5-6(9)13-17-12-5/h3-4H2,1-2H3,(H2,9,13)

• InChIKey:
• FXVNRXBSHUGDFD-UHFFFAOYSA-N

• 4-[4-methyl-5-(propylsulfonyl)-4H-1,2,4-triazol-3-yl]-1,2,5-oxadiazol-3-amine is a useful research compound. Its molecular formula is C8H12N6O3S and its molecular weight is 272.28. The purity is usually 95%.

2-((2-oxo-1-(pyridin-3-ylmethyl)-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)-N-(p-tolyl)acetamide

Usually In Stock

• CAS RN:
• 932961-75-6

• Formula:
• C22H22N4O2S

• InChI:
• InChI=1S/C22H22N4O2S/c1-15-7-9-17(10-8-15)24-20(27)14-29-21-18-5-2-6-19(18)26(22(28)25-21)13-16-4-3-11-23-12-16/h3-4,7-12H,2,5-6,13-14H2,1H3,(H,24,27)

• InChIKey:
• KPOHHSHPSVQUCR-UHFFFAOYSA-N

• 2-((2-oxo-1-(pyridin-3-ylmethyl)-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)-N-(p-tolyl)acetamide is a useful research compound. Its molecular formula is C22H22N4O2S and its molecular weight is 406.5. The purity is usually 95%.

4'-Chloro-3-[8-(1,4-dioxa-8-azaspiro[4.5]decyl)methyl]benozphenone

In Stock

• CAS RN:
• 898761-75-6

• Formula:
• C21H22ClNO3

• InChI:
• InChI=1S/C21H22ClNO3/c22-19-6-4-17(5-7-19)20(24)18-3-1-2-16(14-18)15-23-10-8-21(9-11-23)25-12-13-26-21/h1-7,14H,8-13,15H2

• InChIKey:
• NISADTRNAZOJOO-UHFFFAOYSA-N

• 4'-Chloro-3-[8-(1,4-dioxa-8-azaspiro[4.5]decyl)methyl]benozphenone is a useful research compound. Its molecular formula is C21H22ClNO3 and its molecular weight is 371.9 g/mol. The purity is usually 95%.

4'-Trifluoromethoxy-2,2,2,3'-tetrafluoroacetophenone

In Stock

• CAS RN:
• 1417461-75-6

• Formula:
• C9H3F7O2

• InChI:
• InChI=1S/C9H3F7O2/c10-5-3-4(7(17)8(11,12)13)1-2-6(5)18-9(14,15)16/h1-3H

• InChIKey:
• SPSUJMUYTFIBSD-UHFFFAOYSA-N

• 4'-Trifluoromethoxy-2,2,2,3'-tetrafluoroacetophenone is a useful research compound. Its molecular formula is C9H3F7O2 and its molecular weight is 276.11 g/mol. The purity is usually 95%.

N-((4-methyl-6-morpholinopyrimidin-2-yl)methyl)-2-phenoxyacetamide

In Stock

• CAS RN:
• 1797661-75-6

• Formula:
• C18H22N4O3

• InChI:
• InChI=1S/C18H22N4O3/c1-14-11-17(22-7-9-24-10-8-22)21-16(20-14)12-19-18(23)13-25-15-5-3-2-4-6-15/h2-6,11H,7-10,12-13H2,1H3,(H,19,23)

• InChIKey:
• YJWDZYPYKVVFIO-UHFFFAOYSA-N

• N-((4-methyl-6-morpholinopyrimidin-2-yl)methyl)-2-phenoxyacetamide is a useful research compound. Its molecular formula is C18H22N4O3 and its molecular weight is 342.399. The purity is usually 95%.